Cas no 302901-39-9 (Acetic acid,2-[(2,3-dihydro-7-methyl-1H-inden-4-yl)oxy]-)

• Product Name: Acetic acid,2-[(2,3-dihydro-7-methyl-1H-inden-4-yl)oxy]-
• CAS No: 302901-39-9
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD01566953
• CID: 299292
• PubChem ID: 2736889
• Update Time: 2025-04-19

Acetic acid,2-[(2,3-dihydro-7-methyl-1H-inden-4-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(2,3-dihydro-7-methyl-1H-inden-4-yl)oxy]-
• [(7-Methyl-2,3-dihydro-1H-inden-4-yl)oxy]acetic acid
• 2-[(7-methyl-2,3-dihydro-1H-inden-4-yl)oxy]acetic acid
• HMS1445P22
• IDI1_016667
• FT-0610832
• TS-02949
• 2-(7-methyl-2,3-dihydro-1H-inden-4-yloxy)acetic acid
• Maybridge3_005280
• 2-((7-Methyl-2,3-dihydro-1H-inden-4-yl)oxy)aceticacid
• CS-0363959
• CCG-247480
• 302901-39-9
• 2-(7-Methylindan-4-yloxy)acetic acid
• AKOS025116782
• Acetic acid, 2-[(2,3-dihydro-7-methyl-1H-inden-4-yl)oxy]-
• DTXSID40371680
• Oprea1_059165
• MFCD01566953
• 2-((7-Methyl-2,3-dihydro-1H-inden-4-yl)oxy)acetic acid

• MDL： MFCD01566953
• Inchi： 1S/C12H14O3/c1-8-5-6-11(15-7-12(13)14)10-4-2-3-9(8)10/h5-6H,2-4,7H2,1H3,(H,13,14)
• InChI Key： MUNZZYNTGVVABF-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1=CC=C(C)C2=C1CCC2

Computed Properties

• Exact Mass: 206.09400
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.213
• Melting Point: 195-197
• Boiling Point: 384°Cat760mmHg
• Flash Point: 151.1°C
• Refractive Index: 1.574
• PSA: 46.53000
• LogP: 1.94710

Acetic acid,2-[(2,3-dihydro-7-methyl-1H-inden-4-yl)oxy]- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives